Cas no 35337-21-4 (1-Aminoperylene)
1-Aminoperylene structure
Product Name:1-Aminoperylene
CAS No:35337-21-4
MF:C20H13N
MW:267.323924779892
CID:1058331
PubChem ID:12717841
Update Time:2025-04-20
1-Aminoperylene Chemical and Physical Properties
Names and Identifiers
-
- 1-Aminoperylene
- 1-Aminoperyleneneat
- perylen-1-amine
- SCHEMBL588891
- aminoperylene
- DTXSID20507905
- DB-216200
- 1-Perylenamine
- 35337-21-4
-
- Inchi: 1S/C20H13N/c21-17-11-10-13-6-2-8-15-14-7-1-4-12-5-3-9-16(18(12)14)20(17)19(13)15/h1-11H,21H2
- InChI Key: XDCVFPZJEDYBRG-UHFFFAOYSA-N
- SMILES: NC1C=CC2=CC=CC3C4=CC=CC5=CC=CC(C=1C=32)=C45
Computed Properties
- Exact Mass: 267.104799419g/mol
- Monoisotopic Mass: 267.104799419g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 21
- Rotatable Bond Count: 0
- Complexity: 405
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 26Ų
1-Aminoperylene Related Literature
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
35337-21-4 (1-Aminoperylene) Related Products
- 479-27-6(1,8-Diaminonaphthalene)
- 2243-62-1(naphthalene-1,5-diamine)
- 1606-67-3(1-Aminopyrene)
- 613-13-8(2-Aminoanthracene)
- 14923-84-3(1,6-Pyrenediamine)
- 1892-54-2(Phenanthren-3-amine)
- 947-73-9(9-Aminophenanthrene)
- 91-59-8(naphthalen-2-amine)
- 17075-03-5(4-Aminopyrene)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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